Cas no 505082-93-9 (4-(2,3-Difluorophenyl)benzoic acid)

4-(2,3-Difluorophenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with applications in pharmaceutical and agrochemical research. Its structure, featuring a difluorophenyl group attached to a benzoic acid core, enhances its utility as a versatile intermediate in organic synthesis. The presence of fluorine atoms contributes to improved metabolic stability and binding affinity in bioactive compounds. This compound is particularly valuable in the development of small-molecule inhibitors and advanced materials due to its electron-withdrawing properties and potential for further functionalization. High purity and consistent quality make it suitable for precision chemical synthesis and research applications requiring reliable performance.
4-(2,3-Difluorophenyl)benzoic acid structure
505082-93-9 structure
Product Name:4-(2,3-Difluorophenyl)benzoic acid
CAS No:505082-93-9
MF:C13H8F2O2
MW:234.198230743408
MDL:MFCD18312608
CID:933862
Update Time:2025-06-08

4-(2,3-Difluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2',3'-Difluoro-[1,1'-biphenyl]-4-carboxylic acid
    • 4-(2,3-Difluorophenyl)benzoic acid
    • 2',3'-Difluoro-4-Biphenylcarboxylic Acid
    • 2',3'-difluorobiphenyl-4-carboxylic acid
    • MDL： MFCD18312608
    • Inchi： 1S/C13H8F2O2/c14-11-3-1-2-10(12(11)15)8-4-6-9(7-5-8)13(16)17/h1-7H,(H,16,17)
    • InChI Key： UJTASLZZBMTSIL-UHFFFAOYSA-N
    • SMILES： FC1C(=CC=CC=1C1C=CC(C(=O)O)=CC=1)F

Computed Properties

  • Exact Mass: 234.04900
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 37.30000
  • LogP: 3.33000

4-(2,3-Difluorophenyl)benzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(2,3-Difluorophenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019119387-5g
2',3'-Difluoro-[1,1'-biphenyl]-4-carboxylic acid
 505082-93-9 95%
5g
 $400.00 2023-09-01
TRC
D451113-100mg
4-(2,3-Difluorophenyl)benzoic acid
 505082-93-9
100mg
 $64.00 2023-05-18
TRC
D451113-250mg
4-(2,3-Difluorophenyl)benzoic acid
 505082-93-9
250mg
 $121.00 2023-05-18
TRC
D451113-500mg
4-(2,3-Difluorophenyl)benzoic acid
 505082-93-9
500mg
 $184.00 2023-05-18
TRC
D451113-1g
4-(2,3-Difluorophenyl)benzoic acid
 505082-93-9
1g
 $259.00 2023-05-18
abcr
AB318355-1 g
4-(2,3-Difluorophenyl)benzoic acid; 98%
 505082-93-9
1g
 €246.00 2023-04-26
abcr
AB318355-5 g
4-(2,3-Difluorophenyl)benzoic acid; 98%
 505082-93-9
5g
 €654.00 2023-04-26
abcr
AB318355-1g
4-(2,3-Difluorophenyl)benzoic acid, 98%; .
 505082-93-9 98%
1g
 €246.00 2024-06-08
abcr
AB318355-5g
4-(2,3-Difluorophenyl)benzoic acid, 98%; .
 505082-93-9 98%
5g
 €654.00 2024-06-08
A2B Chem LLC
AG29674-1g
4-(2,3-Difluorophenyl)benzoic acid
 505082-93-9 98%
1g
 $142.00 2024-04-19

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